Cas no 2229346-54-5 (3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine
• CAS No: 2229346-54-5
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 5922382
• PubChem ID: 165802052
• Update Time: 2025-05-20

3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine
• 3-[(3-bromo-5-methylthiophen-2-yl)methyl]piperidine
• EN300-1916450
• 2229346-54-5

• Inchi： 1S/C11H16BrNS/c1-8-5-10(12)11(14-8)6-9-3-2-4-13-7-9/h5,9,13H,2-4,6-7H2,1H3
• InChI Key： QWDJMVLWKWPSCB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC1CNCCC1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine

Comprehensive Overview of 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine (CAS No. 2229346-54-5)

3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine (CAS No. 2229346-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo substituent and a methyl group, enhances its reactivity, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating diseases such as cancer and neurological disorders. The compound's CAS No. 2229346-54-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine involves multi-step organic reactions, including halogenation and alkylation processes. Its bromothiophene segment allows for further derivatization via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse molecular libraries. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules are optimized for high-affinity binding to biological targets.

From an industrial perspective, CAS No. 2229346-54-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic systems to produce such intermediates with minimal waste. This focus resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

Analytical characterization of 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine typically employs NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These techniques are critical for meeting regulatory standards in pharmaceuticals, where impurities can compromise efficacy and safety. The compound's logP and solubility profiles are also scrutinized to predict its behavior in biological systems.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine. Machine learning models trained on chemical datasets can predict its interactions with proteins, accelerating the identification of lead candidates. This synergy between synthetic chemistry and computational tools is reshaping R&D pipelines across the biotech industry.

In summary, 3-(3-bromo-5-methylthiophen-2-yl)methylpiperidine (CAS No. 2229346-54-5) exemplifies the intersection of innovation and utility in modern chemistry. Its structural features and reactivity underscore its role in advancing therapeutic and sustainable solutions, making it a focal point for researchers and industry professionals alike.